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Compound of Interest

Compound Name: Iprovalicarb-d8

Cat. No.: B15559633

Iprovalicarb-d8: A Technical Safety Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Iprovalicarb-d8.
The information presented is primarily based on the safety data sheet (SDS) for the non-
deuterated parent compound, Iprovalicarb, as specific, detailed toxicological data for the
deuterated analog is not readily available. It is a common practice in safety assessments to
consider the toxicological profile of a deuterated compound to be comparable to its non-
deuterated counterpart.

Physicochemical Information

Iprovalicarb-d8 is the deuterated form of Iprovalicarb, a systemic fungicide. Key chemical data
is summarized below.
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Property Value Source
Molecular Formula C18D8H20N203 [1112]
Molecular Weight 328.4758 [1][2]
Unlabeled CAS Number 140923-17-7 [3]

Appearance

White to off-white powder

[4]

Storage Temperature

0-6°C

[5]

Solubility

Chloroform (Slightly), Methanol
(Slightly)

[5]

Hazard Identification and Classification

Iprovalicarb is classified with several hazards according to the Globally Harmonized System

(GHS). It is suspected of causing cancer and is very toxic to aquatic life with long-lasting

effects.[4][6][7]

Hazard Class

Hazard Statement

GHS Pictogram

Carcinogenicity

H351: Suspected of causing

cancer

Health Hazard (GHS08)

Eye Irritation

H319: Causes serious eye

irritation

Exclamation Mark (GHSQ7)

Specific Target Organ Toxicity
(Single Exposure)

H336: May cause drowsiness

or dizziness

Exclamation Mark (GHSQ7)

Flammable Liquid (when in

solution)

H225: Highly flammable liquid

and vapor

Flame (GHSO02)

Hazardous to the Aquatic

Environment (Acute)

H400: Very toxic to aquatic life

Environment (GHS09)

Hazardous to the Aquatic

Environment (Chronic)

H410: Very toxic to aquatic life

with long lasting effects

Environment (GHS09)
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Note: Flammability hazard is associated with solutions of Iprovalicarb, such as standards in
acetone.[8]

Toxicological Data

The toxicological profile of Iprovalicarb indicates moderate toxicity to mammals.[7] The U.S.
Environmental Protection Agency (EPA) has established human health benchmarks for
Iprovalicarb.[9]

Metric Value Reference

Oral Chronic Reference Dose

(RIDOC) 0.0262 mg/kg-day EPA, OPP[9]
Oral Slope Factor (CSFo) 0.000447 (mg/kg-day)”-1 EPA, OPP[9]
Chronic or One Day PAD (RfD)  0.0262 mg/kg/day EPA[9]
Carcinogenic HHBP (E-6 to E- 66.2-6620 ppb EPA[]

4)

Experimental Protocols: Safety and Handling

Detailed procedures for safe handling, storage, and emergency response are critical when
working with Iprovalicarb-d8.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling Iprovalicarb-d8 is provided below.
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Eye Protection Respiratory Protection Wash hands before breaks Remove and clean soiled clothin
(Safety goggles, EN166) (NIOSH/MSHA or EN 149 approved respirator) and after handling 9

Hand Protection Keep work clothes separate
(Nitrile rubber gloves, min 0.40 mm) P P

Body Protection
(Standard coverall, Type 3 suit)

Click to download full resolution via product page

Caption: Required personal protective equipment and hygiene measures for handling
Iprovalicarb-d8.

First Aid Procedures

In case of exposure, the following first aid measures should be taken immediately.[4][6]
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Routes of Exposure & Immediate Actions

Ingestion:
Do NOT induce vomiting. Call a physician.

A
Eye Contact: _ R
[ Rinse with water for at least 15 minutes. ] Medical Attention

¥
Seek immediate medical attention
Exposure Event :
or call a poison control center.

A
Skin Contact: I
Remove contaminated clothing, wash with soap and water.

) Inhalation:
[Move to fresh air, keep warm and at rest.)

Click to download full resolution via product page

Caption: First aid workflow for different routes of exposure to Iprovalicarb-d8.

Storage and Handling Guidelines

Proper storage and handling are essential to maintain the integrity of the compound and
ensure safety.

Storage:
o Store in the original container in a cool, dry, and well-ventilated area.[6]

o Keep containers tightly closed.[6]
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e Store in a location accessible only by authorized personnel.[6]

o Keep away from food, drink, and animal feed.[6]

Handling:

Use in an area with appropriate exhaust ventilation.[6]

Avoid contact with skin, eyes, and clothing.[4]

Avoid inhalation of dust or aerosols.[4]

Wash hands thoroughly after handling.[10]

The logical relationship for safe handling and storage is outlined in the diagram below.
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Start: Handling Iprovalicarb-d8

Handling Procedures

[ Ensure adequate ventilation j
[ Wear appropriate PPE j
[ Avoid contact and inhalation j

Storage Revquirements

Store in original, tightly closed container

'

Keep in a cool, dry, well-ventilated place

'

[ Secure from unauthorized access and consumables j

End: Safe Use

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of Iprovalicarb-d8.
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Environmental Fate and Ecotoxicity

Iprovalicarb is very toxic to aquatic organisms and may cause long-term adverse effects in the
aquatic environment.[6][7] While it is non-persistent in soil, it can be persistent in water.[7]
There is a moderate risk of leaching to groundwater.[7] It is moderately toxic to birds and most
aguatic organisms but not toxic to honeybees.[7]

This guide is intended for informational purposes for a professional audience and should not
replace a formal risk assessment or the guidance of a qualified safety professional. Always
refer to the most current Safety Data Sheet for the specific product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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